Cas no 1525396-70-6 (2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid)

2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid structure

1525396-70-6 structure

Product Name:2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid

CAS No:1525396-70-6

Molecular Formula:C₉H₁₆O₄S

Molecular Weight:220.285942077637

CID:6273321

PubChem ID:82616380

2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid Properties

Names and Identifiers

- 2-(1,1-dioxo-1lambda6-thian-4-yl)butanoic acid
- 1525396-70-6
- EN300-783188
- InChIKey： QEFNQZLSMWNCBU-UHFFFAOYSA-N
- Inchi： 1S/C9H16O4S/c1-2-8(9(10)11)7-3-5-14(12,13)6-4-7/h7-8H,2-6H2,1H3,(H,10,11)
- SMILES： S1(CCC(C(C(=O)O)CC)CC1)(=O)=O

Computed Properties

Exact Mass: 220.07693016g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 220.07693016g/mol
Heavy Atom Count: 14
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 79.8Å²

2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-783188-0.05g	2-(1,1-dioxo-1lambda6-thian-4-yl)butanoic acid	1525396-70-6	95.0%	0.05g	$768.0	2025-02-22

2-(1,1-Dioxo-1lambda6-thian-4-yl)butanoic acid Related Literature

1. Contents

Catal. Sci. Technol., 2011,1, 3-10
2. Synthesis of dimethyl bicyclo[3,2,2]nona-2,6,8-triene-6,7-dicarboxylate

J. Chem. Soc. C, 1970, 2524-2528
3. Phase stability of the nanolaminates V2Ga2C and (Mo1−xVx)2Ga2C from first-principles calculations†

A. Thore,M. Dahlqvist,J. Rosen Phys. Chem. Chem. Phys., 2016,18, 12682-12688
4. Synthesis of N-methyl-6-azabicyclo[3,2,1]octan-3-one, an alkaloid sub-unit

J. Chem. Soc. D, 1970, 384-385
5. The detection and determination of oxalic acid and oxalates in stomach contents

Analyst, 1930,55, 321-322
6. An examination of mustards manufactured and sold in New York City

Analyst, 1884,9, 166-170
7. Nanomaterials with enzyme-like characteristics (nanozymes): next-generation artificial enzymes†

Hui Wei,Erkang Wang Chem. Soc. Rev., 2013,42, 6060-6093
8. A proteome-wide systems toxicological approach deciphers the interaction network of chemotherapeutic drugs in the cardiovascular milieu†

Suvendu Giri,Bhuvaneswari Srinivasan,Lakshmikirupa Sundaresan,Palanivel Gajalakshmi RSC Adv., 2018,8, 20211-20221
9. The structure of Au6Y+ in the gas phase†

Torsten Wende,Risshu Bergmann,Gabriele Santambrogio,Gerard Meijer,Knut R. Asmis Phys. Chem. Chem. Phys., 2010,12, 13907-13913
10. Contents pages

Anal. Proc., 1986,23, X033-X034

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